Cas no 19985-27-4 (1,1-diphenyl-3-pyrrolidin-3-ylurea hydrochloride (1:1))

• Product name: 1,1-diphenyl-3-pyrrolidin-3-ylurea hydrochloride (1:1)
• CAS No: 19985-27-4
• MF: C₁₇H₁₉N₃O^.HCl
• MW: 317.8132
• CID: 1393483
• PubChem ID: 209551

1,1-diphenyl-3-pyrrolidin-3-ylurea hydrochloride (1:1) Chemical and Physical Properties

Names and Identifiers

• 1,1-diphenyl-3-pyrrolidin-3-ylurea hydrochloride (1:1)
• Urea, 1,1-diphenyl-3-(3-pyrrolidinyl)-, monohydrochloride
• N,N-Diphenyl-N'-pyrrolidin-3-ylcarbamimidic acid--hydrogen chloride (1/1)
• DTXSID70941931
• 1,1-Diphenyl-3-(3-pyrrolidinyl)urea hydrochloride
• 19985-27-4

• Inchi： InChI=1S/C17H19N3O.ClH/c21-17(19-14-11-12-18-13-14)20(15-7-3-1-4-8-15)16-9-5-2-6-10-16;/h1-10,14,18H,11-13H2,(H,19,21);1H
• InChI Key： GOSFTVYENSKUQF-UHFFFAOYSA-N
• SMILES： C1CNCC1NC(=O)N(C2=CC=CC=C2)C3=CC=CC=C3.Cl

Computed Properties

• Exact Mass: 317.1297
• Monoisotopic Mass: 317.129
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 22
• Rotatable Bond Count: 3
• Complexity: 317
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 44.4Ų

Experimental Properties

• Boiling Point: 492.9°C at 760 mmHg
• Flash Point: 251.9°C
• PSA: 44.37